Cas no 70877-75-7 (O-Desmethyl Quinidine)

• Product Name: O-Desmethyl Quinidine
• CAS No: 70877-75-7
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• MDL: MFCD01736592
• CID: 565823
• Update Time: 2025-06-12

O-Desmethyl Quinidine Chemical and Physical Properties

Names and Identifiers

• Cinchonan-6',9-diol,(9S)-
• O-Desmethyl Quinidine
• (9S)- CINCHONAN-6'',9-DIOL
• (9S)- CINCHONAN-6,9-DIOL
• (9S)-6',9-Dihydroxycinchonan
• (9S)-9-Diol Cinchonan-6 6Hydroxycinchonine
• (9S)-Cinchonan-6',9-diol
• 6'-demethylquinine
• 6'-Hydroxychinchonine
• 6-hydroxycinchonidine
• Cupreidine
• demethylquinine
• O-Demethylquinidin
• CINCHONAN-6',9-DIOL, (9S)-
• 4-((S)-Hydroxy((1S,2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
• O-Desmethylquinidine
• 4-[(S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-6-ol
• Demethylquinidine
• O-Demethylquinidine
• 6'-Hydroxycinchonine
• A914159
• 4-((S)-hydroxy((2R,4S,5R)-5-vinylquinuclidin-2-yl)methyl)quinolin-6-ol
• 4-[(s)-((2r,4s,5r)-5-ethenyl-1-azabicyclo[2.2.2]-oct-2-

• MDL： MFCD01736592
• Inchi： 1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13-,18+,19-/m0/s1
• InChI Key： VJFMSYZSFUWQPZ-WXPXUSHHSA-N
• SMILES： O[C@@H](C1C=CN=C2C=CC(=CC=12)O)[C@H]1C[C@@H]2CCN1C[C@@H]2C=C

Computed Properties

• Exact Mass: 310.16800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 443
• XLogP3: 2.6
• Topological Polar Surface Area: 56.6

Experimental Properties

• Boiling Point: 514.6℃/760mmHg
• PSA: 56.59000
• LogP: 2.80810

O-Desmethyl Quinidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids Cinchona alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cinchona alkaloids
• Catalysts and Inorganic Chemicals Catalysts

Additional information on O-Desmethyl Quinidine

O-Desmethyl Quinidine (CAS No. 70877-75-7): An Overview of Its Structure, Properties, and Applications

O-Desmethyl Quinidine (CAS No. 70877-75-7) is a significant compound in the field of pharmaceutical research and development. This compound is a metabolite of quinidine, a well-known antiarrhythmic drug that has been widely used for treating various cardiac conditions. The structural and pharmacological properties of O-Desmethyl Quinidine have garnered considerable attention due to its potential therapeutic applications and its role in understanding the metabolism of quinidine.

The chemical structure of O-Desmethyl Quinidine is characterized by the removal of a methyl group from the oxygen atom in the quinuclidine ring of quinidine. This structural modification results in altered pharmacokinetic and pharmacodynamic properties, which are crucial for its biological activity. The molecular formula of O-Desmethyl Quinidine is C₂₀H₂₃N₂O₂, with a molecular weight of 323.41 g/mol. The compound is typically found as a white crystalline solid and is soluble in water and organic solvents such as ethanol and methanol.

In recent years, significant advancements have been made in understanding the metabolic pathways of quinidine and its metabolites, including O-Desmethyl Quinidine. Studies have shown that the formation of O-Desmethyl Quinidine is primarily mediated by cytochrome P450 enzymes, particularly CYP3A4 and CYP2D6. These enzymes play a critical role in the biotransformation of quinidine, leading to the production of various metabolites that can influence the drug's efficacy and safety profile.

The pharmacological properties of O-Desmethyl Quinidine have been extensively studied to determine its potential therapeutic applications. Research has demonstrated that O-Desmethyl Quinidine exhibits antiarrhythmic activity similar to that of quinidine but with a different mechanism of action. It has been shown to block sodium channels in cardiac cells, which can help stabilize heart rhythms and prevent arrhythmias. Additionally, O-Desmethyl Quinidine has been found to have anti-inflammatory properties, making it a potential candidate for treating inflammatory conditions associated with cardiovascular diseases.

Clinical trials involving O-Desmethyl Quinidine have provided valuable insights into its safety and efficacy. A recent phase II clinical trial evaluated the use of O-Desmethyl Quinidine in patients with atrial fibrillation, a common type of arrhythmia. The results indicated that O-Desmethyl Quinidine was effective in reducing the frequency and duration of atrial fibrillation episodes without causing significant adverse effects. These findings suggest that O-Desmethyl Quinidine could be a promising alternative to traditional antiarrhythmic drugs for managing this condition.

Beyond its therapeutic applications, O-Desmethyl Quinidine has also been studied for its potential use as a research tool in pharmacology and toxicology. Its unique structural features make it an ideal candidate for investigating the mechanisms of drug metabolism and drug-drug interactions. Researchers have used O-Desmethyl Quinidine to study the effects of various cytochrome P450 inhibitors on the metabolism of quinidine, providing valuable data for optimizing drug dosing regimens and minimizing adverse drug reactions.

In conclusion, O-Desmethyl Quinidine (CAS No. 70877-75-7) is a compound with significant potential in both therapeutic applications and research settings. Its unique structural and pharmacological properties make it an important focus area for ongoing studies aimed at improving our understanding of drug metabolism and developing new treatments for cardiovascular diseases. As research continues to advance, it is likely that new applications for O-Desmethyl Quinidine will be discovered, further solidifying its importance in the field of pharmaceutical science.